Cas no 110577-47-4 (1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-)

1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl- structure
110577-47-4 structure
Product Name:1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-
CAS No:110577-47-4
MF:C13H22N2O
MW:222.326583385468
CID:203509
PubChem ID:184236
Update Time:2025-04-19

1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-
    • 1H-Imidazole,1-[2-(1,1-dimethylethyl)-4-methyl-1-oxopentyl]- (9CI)
    • 2-tert-butyl-1-imidazol-1-yl-4-methylpentan-1-one
    • DTXSID90911752
    • 1H-1,2,4-Triazole, 1-(2-(1,1-dimethylethyl)-4-methyl-1-oxopentyl)-
    • 2-(tert-Butyl)-1-(1H-imidazol-1-yl)-4-methylpentan-1-one
    • 2-tert-butyl-1-(1h-imidazol-1-yl)-4-methylpentan-1-one
    • 110577-47-4
    • Inchi: 1S/C13H22N2O/c1-10(2)8-11(13(3,4)5)12(16)15-7-6-14-9-15/h6-7,9-11H,8H2,1-5H3
    • InChI Key: XJGMYSIMQXTCMF-UHFFFAOYSA-N
    • SMILES: O=C(C(CC(C)C)C(C)(C)C)N1C=NC=C1

Computed Properties

  • Exact Mass: 222.17336
  • Monoisotopic Mass: 222.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 314.1°Cat760mmHg
  • Flash Point: 143.7°C
  • Refractive Index: 1.504
  • PSA: 34.89
  • LogP: 3.23170
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